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Compound of Interest

2-Chloro-1-(2-hydroxy-5-
Compound Name:

methylphenyl)ethanone
CAS No.: 22307-94-4

Cat. No.: B1308312

Get Quote

Executive Summary: The "Stop & Think" Protocol

2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone is not standard organic waste.[1][2] It
belongs to the class of

-haloketones, structurally related to chloroacetophenone (CN gas), a potent lachrymator (tear
gas) and alkylating agent.[1][2]

Improper disposal in a general organic waste stream can result in:
» Vaporization of lachrymatory agents in the waste room, evacuating the facility.

+ Uncontrolled alkylation reactions if mixed with strong nucleophiles (amines, thiols) in the
waste drum.[1]

Immediate Directive:

* NEVER dispose of this compound down the drain.[1]
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* NEVER mix with strong oxidizers (risk of

gas evolution) or strong bases (risk of exothermic polymerization).

o ALWAYS segregate as Halogenated Organic Waste.[1]

o ALWAYS decontaminate glassware with a Thiosulfate Quench before washing.[1]

Chemical Hazard Profile

To dispose of this chemical safely, you must understand why it is hazardous.[1][2] The danger
lies in the electrophilic

-carbon.[1]
Property Data Operational Implication
Lachrymator: Irritates mucous
Structure Phenacyl chloride derivative membranes at very low
concentrations.[1]
Alkylating Agent: Reacts
Reactivit irreversibly with biological
eactivi ;
Y Electrophile nucleophiles (DNA, proteins).
[1][2]
Acidic Phenol Group ( Incompatible: Reacts with
Stability bases; avoid mixing with
) caustic waste streams.[1]
o Dust Hazard:
) Solid (likely yellow/orange o
Physical State Weighing/transfer must occur

powder) )
in a fume hood.[1]

Decontamination Protocol: The Thiosulfate Quench

Use this protocol for cleaning glassware, benchtop spills, or residual solids.[1][2] Do not use
this to treat bulk waste unless authorized by your facility's EHS officer, as "treatment”
constitutes a specific regulatory activity.[1][2]
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The Mechanism: The most effective way to neutralize an

-haloketone is to convert it into a water-soluble, non-volatile Bunte salt (organic thiosulfate)
using sodium thiosulfate.[1] This destroys the lachrymatory capability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. eCFR :: Appendix Ill to Part 268, Title 40 -- List of Halogenated Organic Compounds
Regulated Under § 268.32 [ecfr.gov]

e 2. Waste Code [rcrainfo.epa.gov]

¢ To cite this document: BenchChem. [2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone proper
disposal procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1308312/docs#2-chloro-1-2-hydroxy-5-methylphenyl-
ethanone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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